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Compound of Interest

Compound Name: CCT367766

Cat. No.: B606558 Get Quote

For researchers, scientists, and drug development professionals, understanding the selectivity

of a chemical probe is paramount to interpreting experimental results and predicting potential

therapeutic applications. This guide provides a comprehensive comparison of the selectivity of

CCT367766, a potent pirin-targeting PROTAC (Proteolysis Targeting Chimera), with other

known pirin ligands.

CCT367766 has emerged as a highly selective chemical tool for studying the function of pirin, a

protein implicated in various cellular processes, including transcriptional regulation. As a

PROTAC, CCT367766 functions by inducing the degradation of pirin rather than simply

inhibiting its activity. This mechanism offers a powerful approach to dissecting protein function

with high specificity. This guide presents a comparative analysis of CCT367766's selectivity

profile against its parent molecule, CCT251236, and another class of pirin inhibitors, the CCG

series.

Quantitative Selectivity and Potency Comparison
The following table summarizes the binding affinities and selectivity data for CCT367766 and

comparator compounds. This data highlights the high on-target potency of CCT367766 for pirin

and its remarkable selectivity at the proteome level.
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Compound Primary Target
Mechanism of
Action

On-Target
Potency (Kd)

Selectivity
Profile

CCT367766 Pirin

PROTAC-

mediated

degradation

55 nM[1]

Highly selective;

out of 8,547

quantified

proteins, only

pirin showed a

statistically

significant

decrease in

abundance at 50

nM in SK-OV-3

cells.[2][3]

CCT251236 Pirin Ligand Binding 44 nM

Good selectivity

profile. A

KinomeScan

assay against

442 kinases

showed minimal

off-target binding

at 1 µM. A Cerep

diversity screen

against 98

targets identified

some off-target

interactions at 10

µM.

CCG-222740 Pirin Ligand Binding 4.3 µM

Selectivity not

broadly profiled.

An inactive

analog showed

minimal binding

to pirin.

CCG-257081 Pirin Ligand Binding 8.5 µM
Selectivity not

broadly profiled.
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Signaling Pathway and Experimental Workflow
The diagrams below illustrate the mechanism of action of CCT367766 and a general workflow

for assessing protein degradation.
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CCT367766 induces the degradation of its target protein, pirin.

Experimental Workflow for Assessing Protein Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scispace.com [scispace.com]

2. benchchem.com [benchchem.com]

3. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]

To cite this document: BenchChem. [Assessing the Selectivity of CCT367766: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606558#assessing-the-selectivity-of-cct367766]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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